Cas no 1497016-50-8 (2-1-(aminomethyl)cyclopropylacetonitrile)

• Product Name: 2-1-(aminomethyl)cyclopropylacetonitrile
• CAS No: 1497016-50-8
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD21017334
• CID: 5101212
• PubChem ID: 65479938
• Update Time: 2025-10-25

2-1-(aminomethyl)cyclopropylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetonitrile, 1-(aminomethyl)-
• 2-1-(aminomethyl)cyclopropylacetonitrile

• MDL： MFCD21017334
• Inchi： 1S/C6H10N2/c7-4-3-6(5-8)1-2-6/h1-3,5,8H2
• InChI Key： SFEKRFLQOGMHSZ-UHFFFAOYSA-N
• SMILES： C1(CN)(CC#N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-1-(aminomethyl)cyclopropylacetonitrile

Recent Advances in the Study of 2-1-(Aminomethyl)cyclopropylacetonitrile (CAS: 1497016-50-8) in Chemical Biology and Pharmaceutical Research

2-1-(Aminomethyl)cyclopropylacetonitrile (CAS: 1497016-50-8) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and nitrile functional groups, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, receptor modulators, and other pharmacologically active agents. The compound's ability to undergo diverse chemical transformations makes it a valuable tool for medicinal chemists seeking to optimize drug candidates.

One of the key areas of research involving 2-1-(aminomethyl)cyclopropylacetonitrile is its application in the synthesis of small-molecule inhibitors targeting enzymes such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors, which showed promising activity in preclinical models of cancer. The study emphasized the compound's role in enhancing the binding affinity and selectivity of the inhibitors, thereby reducing off-target effects. These findings underscore the potential of 2-1-(aminomethyl)cyclopropylacetonitrile as a critical intermediate in the design of next-generation therapeutics.

In addition to its applications in drug discovery, 2-1-(aminomethyl)cyclopropylacetonitrile has also been investigated for its utility in chemical biology. Researchers have utilized this compound to probe enzyme mechanisms and study protein-ligand interactions. For instance, a recent study in ACS Chemical Biology employed 2-1-(aminomethyl)cyclopropylacetonitrile as a chemical probe to elucidate the catalytic mechanism of a novel class of enzymes involved in post-translational modifications. The study provided valuable insights into the enzyme's active site and substrate specificity, paving the way for the development of targeted inhibitors.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-1-(aminomethyl)cyclopropylacetonitrile. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes. A 2024 publication in Organic Process Research & Development reported a scalable and cost-effective method for the synthesis of 2-1-(aminomethyl)cyclopropylacetonitrile, addressing previous limitations in its production. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the continued exploration of 2-1-(aminomethyl)cyclopropylacetonitrile holds great promise for advancing chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable asset in the toolkit of researchers aiming to develop novel therapeutic agents and chemical probes. Future studies are likely to focus on expanding its applications, optimizing its synthetic accessibility, and further elucidating its mechanistic roles in biological systems.